Cas no 122894-38-6 ((4-Benzylmorpholin-2-yl)-N,N-dimethylmethanamine)

• Product Name: (4-Benzylmorpholin-2-yl)-N,N-dimethylmethanamine
• CAS No: 122894-38-6
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• MDL: MFCD06658340
• CID: 104380
• PubChem ID: 10014277
• Update Time: 2025-04-18

(4-Benzylmorpholin-2-yl)-N,N-dimethylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinemethanamine,N,N-dimethyl-4-(phenylmethyl)-
• (4-BENZYL-MORPHOLIN-2-YLMETHYL)-DIMETHYL-AMINE
• (4-BENZYL-MORPHOLIN-2-YLMETHYL)DIMETHYLAMINE,
• 1-(4-benzylmorpholin-2-yl)-N,N-dimethylmethanamine
• (4-Benzylmorpholin-2-yl)-N,N-dimethylmethanamine
• 2-Morpholinemethanamine,N,N-dimethyl-4-(phenylmethyl)
• AB1157
• (4-Benzylmorpholin-2-ylmethyl)dimethylamine
• (4-BENZYL-MORPHOLIN-2-YLMETHYL)DIMETHYLAMINE
• 1-(4-benzylmorpholin-2-yl)-N,N-dimethyl-methanamine
• MFCD06658340
• AKOS024260389
• 2-Morpholinemethanamine, N,N-dimethyl-4-(phenylmethyl)-
• A804985
• 122894-38-6
• [(4-benzylmorpholin-2-yl)methyl]dimethylamine
• DTXSID30434197
• CS-0324733
• SB32058

• MDL： MFCD06658340
• Inchi： 1S/C14H22N2O/c1-15(2)11-14-12-16(8-9-17-14)10-13-6-4-3-5-7-13/h3-7,14H,8-12H2,1-2H3
• InChI Key： FQCYGFFRWTZCGJ-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1CN(C)C

Computed Properties

• Exact Mass: 234.17300
• Monoisotopic Mass: 234.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.7A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 15.71000
• LogP: 1.38690